Cas no 1090935-94-6 (N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1090935-94-6
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6132880
• PubChem ID: 25590514
• Update Time: 2025-06-14

N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z29176718
• 1090935-94-6
• N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• EN300-26595651

• Inchi： 1S/C21H23N3O4S/c22-20(25)18-7-4-8-19(15-18)23-21(26)17-9-12-24(13-10-17)29(27,28)14-11-16-5-2-1-3-6-16/h1-8,11,14-15,17H,9-10,12-13H2,(H2,22,25)(H,23,26)/b14-11+
• InChI Key： FYGKHDCCZZLYKQ-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C=CC=C(C(N)=O)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Research Update on N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS: 1090935-94-6)

N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS: 1090935-94-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders. This research brief aims to synthesize the latest findings and provide a comprehensive overview of the current state of knowledge regarding this compound.

The compound, often referred to by its abbreviated name or CAS number, has been identified as a potent inhibitor of specific signaling pathways involved in cell proliferation and inflammation. Its unique chemical structure, featuring a piperidine-4-carboxamide core with a phenyl ethenesulfonyl moiety, enables it to interact selectively with target proteins, making it a promising candidate for drug development. Recent publications have highlighted its ability to modulate key cellular processes, such as apoptosis and cytokine production, which are critical in the pathogenesis of cancer and autoimmune diseases.

One of the most notable studies published in the past year investigated the compound's efficacy in preclinical models of colorectal cancer. Researchers demonstrated that N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide effectively inhibited tumor growth by targeting the PI3K/AKT/mTOR pathway, a well-known driver of cancer progression. The study reported a significant reduction in tumor volume and improved survival rates in treated animals, with minimal off-target effects. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

In addition to its anticancer properties, recent research has explored the compound's potential in treating inflammatory conditions. A 2023 study published in a leading pharmacology journal revealed that N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide exhibited strong anti-inflammatory effects in vitro and in vivo by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a half-life suitable for once-daily dosing, which enhances its translational potential.

Despite these promising results, challenges remain in the development of N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide as a therapeutic agent. Recent pharmacokinetic studies have identified areas for optimization, such as improving metabolic stability and reducing potential drug-drug interactions. Additionally, further investigations are needed to fully elucidate the compound's safety profile and long-term effects in humans. Ongoing clinical trials and structure-activity relationship (SAR) studies are expected to address these gaps and pave the way for its advancement into clinical development.

In conclusion, N-(3-carbamoylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS: 1090935-94-6) represents a promising therapeutic candidate with dual applications in oncology and inflammation. The latest research underscores its potential to address unmet medical needs, but also highlights the need for further optimization and validation. As the scientific community continues to explore its mechanisms and applications, this compound is poised to make a significant impact in the field of chemical biology and drug discovery.